Cas no 64218-02-6 (Plaunotol)

• Product Name: Plaunotol
• CAS No: 64218-02-6
• Molecular Formula: C₂₀H₃₄O₂
• Molecular Weight: 306.48276
• CID: 507093
• PubChem ID: 5282197

Plaunotol Properties

Names and Identifiers

• (2Z,6E)-2-((E)-4,8-Dimethylnona-3,7-dien-1-yl)-6-methylocta-2,6-diene-1,8-diol
• (2Z,6E)-2-[(3E)-4,8-dimethylnona-3,7-dienyl]-6-methylocta-2,6-diene-1,8-diol
• 2,6-Octadiene-1,8-diol,2-[(3E)-4,8-dimethyl-3,7-nonadien-1-yl]-6-methyl-, (2Z,6E)-
• PLAUNOTOL
• (2Z,6E)-2-((3E)-4,8-Dimethyl-3,7-nonadienyl)-6-methyl-2,6-octadiene-1,8-diol
• (E,Z,E)-7-Hydroxymethyl-3,11,15-trimethyl-2,6,10,14-hexadecatetraen-1-ol
• 18-hydroxygeranylgeraniol
• CS-684
• Kelnac
• Plaunotolum
• Plaunotolum [Latin]
• PLAUNOTOL [MART.]
• D01803
• PLAUNOTOL [MI]
• 2,6-Octadiene-1,8-diol, 2-[(3e)-4,8-dimethyl-3,7-nonadienyl]-6-methyl-, (2Z,6E)-
• MV715X4634
• Q27114751
• Plaunotol (JAN/INN)
• HY-106789
• PLAUNOTOL [WHO-DD]
• (2Z,6E)-2-[(3E)-4,8-dimethylnona-3,7-dien-1-yl]-6-methylocta-2,6-diene-1,8-diol
• PLAUNOTOL [JAN]
• Plaunotol [INN:JAN]
• SCHEMBL440334
• Kelnac (TN)
• SUWYPNNPLSRNPS-UNTSEYQFSA-N
• DTXSID701024319
• CS 684; Kelnac
• UNII-MV715X4634
• LMPR0104010010
• 2,6-Octadiene-1,8-diol, 2-(4,8-dimethyl-3,7-nonadienyl)-6-methyl-, (Z,E,E)-
• 2,6,10,14-HEXADECATETRAEN-1-OL, 7-(HYDROXYMETHYL)-3,11,15-TRIMETHYL-, (E,Z,E)-
• CS-0026557
• 64218-02-6
• CHEBI:32023
• PLAUNOTOL [INN]
• AKOS016014100
• CHEMBL285815
• DA-76953

• InChIKey： SUWYPNNPLSRNPS-UNTSEYQFSA-N
• Inchi： InChI=1S/C20H34O2/c1-17(2)8-5-9-18(3)10-6-12-20(16-22)13-7-11-19(4)14-15-21/h8,10,13-14,21-22H,5-7,9,11-12,15-16H2,1-4H3/b18-10+,19-14+,20-13-
• SMILES： CC(=CCC/C(=C/CC/C(=C/CC/C(=C/CO)/C)/CO)/C)C

Computed Properties

• Exact Mass: 306.25600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 11
• Monoisotopic Mass: 306.256
• Heavy Atom Count: 22
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 5.09680
• PSA: 40.46000
• Refractive Index: 1.506
• Boiling Point: 440.4°C at 760 mmHg
• Flash Point: 190.6°C
• Color/Form: Light yellow oil, fragrant and bitter
• Density: 0.936

Plaunotol Security Information

• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Signal Word：Warning
• Toxicity：LD50 in male, female mice, rats (ml/kg): 8800, 8100, 10900, 11200 orally (Kobayashi)

Plaunotol Customs Data

• HS CODE：2905399090
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids